Cas no 1208079-30-4 (Ethyl 3-bromo-5-[(trifluoromethyl)sulfanyl]benzoate)

• Product Name: Ethyl 3-bromo-5-[(trifluoromethyl)sulfanyl]benzoate
• CAS No: 1208079-30-4
• MF: C₁₀H₈BrF₃O₂S
• MW: 329.133531570435
• CID: 1213884
• PubChem ID: 75530089
• Update Time: 2025-04-20

Ethyl 3-bromo-5-[(trifluoromethyl)sulfanyl]benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-[(trifluoromethyl)sulfanyl]benzoate
• 1208079-30-4
• AKOS017343349
• Ethyl 3-bromo-5-[(trifluoromethyl)sulfanyl] benzoate

• Inchi： 1S/C10H8BrF3O2S/c1-2-16-9(15)6-3-7(11)5-8(4-6)17-10(12,13)14/h3-5H,2H2,1H3
• InChI Key： LTTLQNWLFXOASP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C(=O)OCC)C=1)SC(F)(F)F

Computed Properties

• Exact Mass: 327.93805g/mol
• Monoisotopic Mass: 327.93805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 51.6Ų